2-(1H-benzimidazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C13H13N5OS2/c1-2-11-17-18-13(21-11)16-10(19)7-20-12-14-8-5-3-4-6-9(8)15-12/h3-6H,2,7H2,1H3,(H,14,15)(H,16,18,19)
• InChI Key: LOVUOSXBVPBMOM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NC3=CC=CC=C3N2
• Molecular Formula: C13H13N5OS2
• Molecular Weight: 319.4 g/mol

Description

2-(1H-benzimidazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide is a chemical compound that has been extensively studied in recent years due to its potential applications in scientific research. This compound is known for its ability to interact with biological systems and has been used in various studies to investigate its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide is not fully understood. However, it is believed to interact with biological systems by inhibiting various enzymes and proteins. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1H-benzimidazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide have been extensively studied. This compound has been shown to have antimicrobial properties, inhibiting the growth of various bacteria and fungi. It has also been shown to have antitumor properties, inhibiting the growth of cancer cells in vitro and in animal models. Additionally, this compound has been shown to have anti-inflammatory properties, reducing inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1H-benzimidazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide in lab experiments is its ability to interact with biological systems, making it a valuable tool for investigating various biological processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are numerous future directions for research involving 2-(1H-benzimidazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide. One potential direction is investigating its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential interactions with other biological systems. Finally, future research could focus on developing new derivatives of this compound with improved properties and reduced toxicity.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide involves the reaction of 2-mercaptobenzimidazole with ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate in the presence of acetic anhydride. This reaction results in the formation of the desired compound, which can be purified using standard laboratory techniques.

Scientific Research Applications

2-(1H-benzimidazol-2-ylsulfanyl)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide has been widely used in scientific research due to its potential applications in various fields. This compound has been studied for its antimicrobial, antitumor, and anti-inflammatory properties. It has also been used in studies investigating its potential as a therapeutic agent for various diseases.